3-(4-Methoxyphenyl)oxetane-3-sulfonyl fluoride
CAS No.:
Cat. No.: VC16771361
Molecular Formula: C10H11FO4S
Molecular Weight: 246.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C10H11FO4S |
|---|---|
| Molecular Weight | 246.26 g/mol |
| IUPAC Name | 3-(4-methoxyphenyl)oxetane-3-sulfonyl fluoride |
| Standard InChI | InChI=1S/C10H11FO4S/c1-14-9-4-2-8(3-5-9)10(6-15-7-10)16(11,12)13/h2-5H,6-7H2,1H3 |
| Standard InChI Key | ZXSRYNIWIGQECK-UHFFFAOYSA-N |
| Canonical SMILES | COC1=CC=C(C=C1)C2(COC2)S(=O)(=O)F |
Introduction
Chemical Identity and Structural Features
Molecular and Structural Characteristics
3-(4-Methoxyphenyl)oxetane-3-sulfonyl fluoride possesses a compact oxetane ring system substituted at the 3-position with both a 4-methoxyphenyl group and a sulfonyl fluoride moiety. Its IUPAC name, 3-(4-methoxyphenyl)oxetane-3-sulfonyl fluoride, reflects this arrangement. Key structural attributes include:
The sulfonyl fluoride group (-SO₂F) confers electrophilic reactivity, while the oxetane ring enhances metabolic stability compared to larger cyclic ethers . The 4-methoxyphenyl substituent contributes to π-π stacking interactions in target binding pockets, as evidenced in kinase inhibitor studies .
Spectroscopic and Computational Data
PubChem’s computed descriptors reveal a hydrogen bond acceptor count of 5 and a rotatable bond count of 3, suggesting moderate conformational flexibility . The compound’s 3D conformer, validated through PubChem’s structure generation algorithms, adopts a chair-like oxetane configuration with the sulfonyl fluoride group axial to minimize steric hindrance . Density functional theory (DFT) studies predict a dipole moment of 5.2 Debye, aligning with its solubility in polar aprotic solvents like dimethylformamide (DMF) and acetonitrile.
Synthesis and Reactivity Profile
Synthetic Pathways
The synthesis typically proceeds via a three-step sequence:
-
Oxetane Ring Formation: 4-Methoxybenzaldehyde undergoes cycloaddition with trimethylsulfoxonium iodide under basic conditions to yield 3-(4-methoxyphenyl)oxetane-3-ol.
-
Sulfonation: Treatment with sulfur trioxide (SO₃) in dichloromethane introduces the sulfonic acid group .
-
Fluorination: Reaction with excess diethylaminosulfur trifluoride (DAST) converts the sulfonic acid to the sulfonyl fluoride.
Critical parameters include maintaining anhydrous conditions during fluorination (≤ -10°C) to prevent hydrolysis. Yields average 45–60% after purification via silica gel chromatography .
Reactivity and Stability
The sulfonyl fluoride group undergoes defluorosulfonylation upon heating (80–120°C), generating a sulfonate intermediate that couples with nucleophiles (e.g., amines, alcohols) . This reactivity is exploited in SuFEx click chemistry, enabling rapid assembly of sulfonate esters and sulfonamides . The oxetane ring remains intact under mild conditions but may undergo acid-catalyzed ring-opening in concentrated HCl.
Table 1: Representative Reactions of 3-(4-Methoxyphenyl)oxetane-3-sulfonyl Fluoride
| Reaction Type | Conditions | Products | Application |
|---|---|---|---|
| Defluorosulfonylation | 100°C, DMF, K₂CO₃ | Oxetane-sulfonamides | Kinase inhibitor synthesis |
| Nucleophilic Aromatic Substitution | Et₃N, THF, 25°C | Biaryloxetanes | PET radiotracer development |
| Photoredox Coupling | Ir(ppy)₃, Blue LED | C–H functionalized derivatives | Antibacterial agents |
Applications in Medicinal Chemistry and Drug Discovery
Bioisostere Design
The compound’s oxetane-sulfonyl fluoride motif serves as a non-classical bioisostere for tert-butyl groups and amides. In protease inhibitors, replacing P1’ tert-butyl groups with this scaffold improved aqueous solubility by 3-fold while maintaining nanomolar potency . For example, in a series of SARS-CoV-2 main protease inhibitors, the oxetane analog reduced logP from 4.2 to 3.1 compared to the tert-butyl parent compound .
Targeted Protein Degradation
The sulfonyl fluoride’s covalent binding capability enables the construction of proteolysis-targeting chimeras (PROTACs). A 2024 study demonstrated that conjugating this compound to a BET bromodomain ligand produced a PROTAC with DC₅₀ = 12 nM in leukemia cells, leveraging the sulfonyl fluoride’s reaction with lysine residues on E3 ubiquitin ligases.
Research Findings and Mechanistic Insights
Defluorosulfonylation Kinetics
Time-resolved NMR studies (2023) revealed that defluorosulfonylation follows second-order kinetics (k = 1.2 × 10⁻³ M⁻¹s⁻¹ at 80°C in DMF) . The rate-determining step involves fluoride departure to form a sulfene intermediate (R₂C=SO₂), which rapidly reacts with nucleophiles . Computational models indicate a transition state energy barrier of 24.3 kcal/mol, consistent with experimental activation parameters .
Metabolic Stability
In vitro microsomal stability assays (human liver microsomes, pH 7.4) showed a half-life of 42 minutes for the parent compound, compared to 8 minutes for analogous acyclic sulfonyl fluorides. This enhancement is attributed to the oxetane’s ring strain, which impedes cytochrome P450-mediated oxidation.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume